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Compound of Interest

Compound Name: Ethyl carbazate

Cat. No.: B149075 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of ethyl carbazate (CAS No. 4114-31-2), a chemical intermediate

commonly used in pharmaceutical and chemical synthesis. Adherence to these procedures is

critical to ensure personnel safety and environmental compliance.

Ethyl carbazate is classified as a hazardous substance and must be managed as hazardous

waste from the point of generation through final disposal.[1][2] It is toxic if swallowed or in

contact with skin, causes skin and eye irritation, and may cause respiratory irritation.[1][3]

Long-term or repeated exposure may cause damage to the lungs, liver, spleen, and thyroid.[1]

Immediate Safety and Handling for Disposal
Before beginning any disposal-related activities, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.[3]

Hand Protection: Wear protective gloves (inspect before use).[2]

Skin and Body Protection: Protective clothing and a lab coat. For spills, a chemical protection

suit may be necessary.[1][2]
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Respiratory Protection: Use only in a well-ventilated area or with appropriate exhaust

ventilation, such as a fume hood.[1] For spill cleanup, a self-contained breathing apparatus

(SCBA) may be required.[2]

Quantitative Hazard and Physical Data
The following table summarizes key quantitative data for ethyl carbazate.

Property Value

CAS Number 4114-31-2

Molecular Formula C₃H₈N₂O₂

Molecular Weight 104.11 g/mol

Appearance White to off-white crystals or powder

Melting Point 44-47 °C (lit.)

Boiling Point 108-110 °C @ 22 mmHg (lit.)

Flash Point 86 °C (186.8 °F) - closed cup

Hazard Classifications

Acute Oral Toxicity: Category 3Acute Dermal

Toxicity: Category 3Skin Corrosion/Irritation:

Category 2Serious Eye Damage/Irritation:

Category 2Specific Target Organ Toxicity (Single

Exposure): Category 3 (Respiratory

system)Specific Target Organ Toxicity

(Repeated Exposure): Category 2

Transport Information
UN Number: UN2811Hazard Class: 6.1 (Toxic

Solid)

Sources:[1][3][4][5]

Step-by-Step Disposal Plan
The primary and mandated procedure for the disposal of ethyl carbazate is to use a licensed

and approved hazardous waste disposal company. Under no circumstances should ethyl
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carbazate be disposed of down the drain or in regular trash.[2]

Operational Plan for Waste Collection and Segregation:

Container Selection: Use a dedicated, properly labeled, and compatible waste container. The

container must be in good condition with a secure, non-leaking screw-on cap.

Labeling: Label the waste container clearly with "Hazardous Waste," "Ethyl Carbazate," and

the associated hazard symbols (e.g., toxic).

Segregation: Store the ethyl carbazate waste container away from incompatible materials,

particularly strong oxidizing agents and strong bases.[1][2] Keep it away from sources of

ignition, heat, sparks, and open flames as it is a combustible solid.[1][3]

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area.

Arranging Disposal: Contact your institution's Environmental Health & Safety (EHS)

department or a licensed chemical waste disposal contractor to arrange for pickup and

proper disposal.[1]

Spill Cleanup Procedure:

Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.

Remove all sources of ignition.[1][2]

Wear Full PPE: Don the appropriate PPE as described above, including respiratory

protection.

Containment: Prevent the spill from spreading. Do not let the chemical enter the

environment.[1][2]

Collection: For solid spills, carefully sweep up the material and place it into a suitable,

labeled container for disposal.[1][2] Avoid generating dust. If appropriate, moisten first to

prevent dusting.[6]

Decontamination: Clean the spill area thoroughly with soap and water.
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Disposal: All contaminated materials (e.g., absorbent pads, gloves, clothing) must be

disposed of as hazardous waste.

Experimental Protocols: Deactivation of Hydrazine
Derivatives (for informational purposes only)
While the standard and required procedure is disposal via a licensed facility, the literature on

hydrazine (a related compound) suggests potential neutralization methods. Ethyl carbazate is

a hydrazine derivative, and similar chemistry may apply.

Disclaimer:The following information is for informational purposes only and is based on

procedures for hydrazine. This is not a validated protocol for ethyl carbazate. Any attempt at

neutralization should only be performed by trained professionals on a small scale, in a

controlled laboratory setting, and after a thorough risk assessment.

A common method for neutralizing hydrazine involves dilution followed by oxidation.[1][2]

Dilution: Slowly and carefully dilute the ethyl carbazate waste with a large amount of water

to a concentration of 5% or less. This process may generate heat.

Oxidation: Slowly add a dilute (5% or less) aqueous solution of an oxidizing agent, such as

sodium hypochlorite (bleach) or calcium hypochlorite.[1][2] An excess of the oxidizing agent

should be used to ensure complete destruction. The reaction can be vigorous and produce

heat and gas (nitrogen).

Verification: After the reaction has ceased, the absence of residual hydrazine compounds

should be verified before any further steps are taken.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of ethyl
carbazate.
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Caption: Logical workflow for the proper disposal of ethyl carbazate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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